Cas no 1172958-30-3 (1-[(1,3-dimethyl-1H-pyrazol-4-yl)sulfonyl]-3-methyl-1H-pyrazol-5-amine)
1-[(1,3-dimethyl-1H-pyrazol-4-yl)sulfonyl]-3-methyl-1H-pyrazol-5-amine Chemical and Physical Properties
Names and Identifiers
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- 1-[(1,3-dimethyl-1H-pyrazol-4-yl)sulfonyl]-3-methyl-1H-pyrazol-5-amine
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- Inchi: 1S/C9H13N5O2S/c1-6-4-9(10)14(11-6)17(15,16)8-5-13(3)12-7(8)2/h4-5H,10H2,1-3H3
- InChI Key: WSQZFAURSZZYSC-UHFFFAOYSA-N
- SMILES: N1(S(C2=CN(C)N=C2C)(=O)=O)C(N)=CC(C)=N1
1-[(1,3-dimethyl-1H-pyrazol-4-yl)sulfonyl]-3-methyl-1H-pyrazol-5-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM487349-1g |
1-((1,3-Dimethyl-1H-pyrazol-4-yl)sulfonyl)-3-methyl-1H-pyrazol-5-amine |
1172958-30-3 | 97% | 1g |
$337 | 2022-06-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1409727-1g |
1-((1,3-Dimethyl-1H-pyrazol-4-yl)sulfonyl)-3-methyl-1H-pyrazol-5-amine |
1172958-30-3 | 97% | 1g |
¥3507.00 | 2024-08-09 |
1-[(1,3-dimethyl-1H-pyrazol-4-yl)sulfonyl]-3-methyl-1H-pyrazol-5-amine Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on 1-[(1,3-dimethyl-1H-pyrazol-4-yl)sulfonyl]-3-methyl-1H-pyrazol-5-amine
Comprehensive Overview of 1-[(1,3-dimethyl-1H-pyrazol-4-yl)sulfonyl]-3-methyl-1H-pyrazol-5-amine (CAS No. 1172958-30-3)
The compound 1-[(1,3-dimethyl-1H-pyrazol-4-yl)sulfonyl]-3-methyl-1H-pyrazol-5-amine, identified by its CAS No. 1172958-30-3, is a specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This molecule features a unique sulfonyl-linked pyrazole scaffold, which is increasingly recognized for its potential in drug discovery and development. Researchers are particularly interested in its structural versatility, as it combines two methyl-substituted pyrazole rings connected via a sulfonyl bridge, offering a promising template for designing novel bioactive agents.
In recent years, the scientific community has focused on heterocyclic compounds like 1-[(1,3-dimethyl-1H-pyrazol-4-yl)sulfonyl]-3-methyl-1H-pyrazol-5-amine due to their diverse pharmacological properties. The compound's sulfonamide moiety is a critical functional group, often associated with enzyme inhibition and receptor modulation. This has led to its exploration in targeting diseases where kinase inhibition or signal transduction pathways play a pivotal role. With the rise of precision medicine and personalized therapeutics, such molecules are being scrutinized for their potential in tailored treatment strategies.
One of the most searched questions in AI-driven drug discovery platforms revolves around the synthetic accessibility and structure-activity relationships (SAR) of sulfonamide-containing compounds. 1-[(1,3-dimethyl-1H-pyrazol-4-yl)sulfonyl]-3-methyl-1H-pyrazol-5-amine exemplifies this trend, as its synthesis involves straightforward sulfonylation reactions between pyrazole derivatives. Researchers are also investigating its metabolic stability and bioavailability, key factors in modern pharmacokinetic optimization. These aspects align with the growing demand for small-molecule therapeutics with improved drug-like properties.
The compound's relevance extends to computational chemistry and molecular docking studies, where its 3D conformation and binding affinity are modeled against various biological targets. This aligns with the increasing use of AI-powered predictive tools in virtual screening campaigns. Additionally, the pyrazole-sulfonamide core has been linked to anti-inflammatory and antiproliferative activities, making it a subject of interest in oncology and immunology research. Such applications resonate with current biomedical trends and patient-centric therapeutic innovations.
From an industrial perspective, CAS No. 1172958-30-3 is often discussed in the context of scalable synthesis and process chemistry optimization. Companies specializing in contract research organizations (CROs) and custom synthesis services frequently highlight its demand for lead compound development. The compound's intellectual property (IP) landscape is another hot topic, particularly in patent analytics and competitive intelligence reports, where its derivatives are scrutinized for novelty and therapeutic potential.
Environmental and green chemistry considerations are also shaping the discourse around 1-[(1,3-dimethyl-1H-pyrazol-4-yl)sulfonyl]-3-methyl-1H-pyrazol-5-amine. Researchers are exploring solvent-free or catalytic methods to synthesize such compounds, addressing the need for sustainable chemical processes. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly in reducing the environmental footprint of pharmaceutical manufacturing.
In summary, 1-[(1,3-dimethyl-1H-pyrazol-4-yl)sulfonyl]-3-methyl-1H-pyrazol-5-amine (CAS No. 1172958-30-3) represents a compelling case study in modern drug discovery and chemical innovation. Its multifaceted applications—from targeted therapy to sustainable synthesis—underscore its importance in both academic and industrial settings. As the scientific community continues to unravel its potential, this compound is poised to remain a focal point in cutting-edge research and therapeutic development.
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